Cas no 3113-96-0 (Benzenemethanol, a-cyclohexyl-, (aR)-)

• Product name: Benzenemethanol, a-cyclohexyl-, (aR)-
• CAS No: 3113-96-0
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• MDL: MFCD07368379
• CID: 294845
• PubChem ID: 6977134

Benzenemethanol, a-cyclohexyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-cyclohexyl-, (aR)-
• (R)-(+)-1-Phenyl-1-cyclohexyl-methanol
• (+)-(R)-cyclohexyl(phenyl)methanol
• (R)-(cyclohexyl)(phenyl)methanol
• (R)-1-cyclohexyl-1-phenylmethanol
• (R)-cyclohexyl phenyl methanol
• AC1OCX33
• AG-F-03320
• CTK4G6453
• SureCN477415
• QDYKZBKCLHBUHU-ZDUSSCGKSA-N
• 3113-96-0
• (R)-Cyclohexylphenylmethanol
• (R)-cyclohexyl(phenyl)methanol
• SCHEMBL477415
• AKOS006286777
• PS-12125
• MFCD07368379

• MDL： MFCD07368379
• Inchi： InChI=1S/C13H18O/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-4,7-8,12-14H,2,5-6,9-10H2/t13-/m0/s1
• InChI Key： QDYKZBKCLHBUHU-ZDUSSCGKSA-N
• SMILES： C1CCC([C@H](C2C=CC=CC=2)O)CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 71-72°C
• PSA: 20.23000
• LogP: 3.30030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzenemethanol, a-cyclohexyl-, (aR)-

Comprehensive Analysis of Benzenemethanol, a-cyclohexyl-, (aR)- (CAS No. 3113-96-0)

Benzenemethanol, a-cyclohexyl-, (aR)- (CAS No. 3113-96-0) is a chiral aromatic alcohol with significant applications in pharmaceuticals, fragrances, and specialty chemicals. This compound, often referred to as (aR)-α-cyclohexylbenzyl alcohol, is a stereospecific derivative of benzyl alcohol, where the alpha carbon is substituted with a cyclohexyl group. Its unique structural features make it a valuable intermediate in asymmetric synthesis and enantioselective reactions, which are critical in modern drug development.

The growing demand for enantiopure compounds in the pharmaceutical industry has heightened interest in Benzenemethanol, a-cyclohexyl-, (aR)-. Researchers and manufacturers are increasingly focusing on its role in producing chiral drugs, which exhibit higher efficacy and fewer side effects compared to racemic mixtures. This aligns with current trends in green chemistry and sustainable synthesis, as the compound can be synthesized using catalytic methods that minimize waste and energy consumption.

In the fragrance industry, Benzenemethanol, a-cyclohexyl-, (aR)- is prized for its subtle woody and floral notes. Its stability and low volatility make it an ideal ingredient in premium perfumes and cosmetic formulations. With consumers increasingly seeking natural-inspired fragrances, this compound offers a synthetic alternative that mimics the complexity of natural extracts while ensuring consistency and scalability.

From a technical perspective, the CAS No. 3113-96-0 identifier is crucial for regulatory compliance and supply chain transparency. Companies sourcing this compound must ensure proper documentation to meet REACH and GMP standards. Analytical techniques such as HPLC and chiral chromatography are commonly employed to verify its enantiomeric purity, a critical parameter for end-use applications.

Recent advancements in AI-driven molecular design have also spotlighted Benzenemethanol, a-cyclohexyl-, (aR)- as a candidate for virtual screening in drug discovery. Computational models predict its potential as a building block for GPCR-targeted therapeutics, a hot topic in precision medicine. This intersection of chemistry and technology underscores the compound's relevance in cutting-edge research.

Environmental and safety profiles of Benzenemethanol, a-cyclohexyl-, (aR)- are well-documented, with studies confirming its biodegradability under standard conditions. This makes it a preferable choice for industries aiming to reduce their carbon footprint. Additionally, its compatibility with bio-based solvents aligns with the global shift toward eco-friendly manufacturing.

In summary, Benzenemethanol, a-cyclohexyl-, (aR)- (CAS No. 3113-96-0) is a versatile compound with broad applications in pharmaceuticals, fragrances, and sustainable chemistry. Its chiral nature, combined with its functional versatility, positions it as a key player in the future of high-value chemical synthesis. As industries continue to prioritize enantioselectivity and green processes, this compound is poised to remain at the forefront of innovation.